Cas no 897484-17-2 (2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole)

• Product Name: 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole
• CAS No: 897484-17-2
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5480292
• Update Time: 2025-07-17

2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,3-dihydro-1,4-benzodioxin-6-yl)[4-(4,6-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole

• Inchi： 1S/C22H23N3O3S/c1-14-11-15(2)20-19(12-14)29-22(23-20)25-7-5-24(6-8-25)21(26)16-3-4-17-18(13-16)28-10-9-27-17/h3-4,11-13H,5-10H2,1-2H3
• InChI Key： OYUJDLCAZLOOSH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(N1CCN(C2=NC3=C(C)C=C(C)C=C3S2)CC1)=O

Additional information on 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole

Introduction to 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole (CAS No. 897484-17-2) in Modern Chemical and Pharmaceutical Research

2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole, identified by the chemical identifier CAS No. 897484-17-2, represents a compound of significant interest in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a piperazine moiety linked to a benzothiazole ring system, further functionalized with a dihydrobenzodioxine carbonyl group. Such structural features not only contribute to its unique chemical properties but also open avenues for diverse biological activities.

The piperazin-1-yl substituent is a well-known pharmacophore in drug design, known for its ability to enhance solubility and binding affinity to biological targets. In contrast, the 4,6-dimethyl-1,3-benzothiazole moiety introduces additional complexity and may contribute to metabolic stability and selectivity. The presence of the 2,3-dihydro-1,4-benzodioxine-6-carbonyl group further suggests potential interactions with biological receptors or enzymes, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. The three-dimensional structure of 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole has been scrutinized using advanced techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided valuable insights into its conformational flexibility and potential binding modes with biological targets.

In the context of drug discovery, this compound has been explored for its potential therapeutic effects in various disease models. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and neurological disorders. The dihydrobenzodioxine moiety is particularly noteworthy for its known interactions with serotonergic pathways, suggesting potential applications in the treatment of depression and anxiety-related conditions.

The synthesis of 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-4,6-dimethyl-1,3-benzothiazole represents a testament to the progress in synthetic organic chemistry. Modern methodologies have allowed for the efficient construction of complex molecular architectures while maintaining high levels of purity and yield. The synthetic route involves multi-step reactions that showcase the versatility of modern coupling techniques such as Buchwald-Hartwig coupling and palladium-catalyzed cross-coupling reactions.

The compound's stability under various conditions has been thoroughly evaluated through accelerated degradation studies. These experiments have demonstrated that it remains stable under acidic and basic conditions while exhibiting moderate sensitivity to heat. Such information is crucial for formulating effective pharmaceutical preparations that ensure long-term stability and efficacy.

From a regulatory perspective, the handling and distribution of CAS No. 897484-17-2 must adhere to stringent guidelines to ensure safety and compliance with international standards. While not classified as a hazardous material under current regulations, proper storage conditions are recommended to prevent degradation and contamination. Researchers are advised to follow established protocols for handling sensitive organic compounds in laboratory settings.

The future prospects for 2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-y| l| 4| ,6| dimethyl| 1| ,3| benzothiazole are vast. Ongoing research aims to elucidate its mechanism of action through detailed biochemical assays and animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

The integration of artificial intelligence (AI) into drug discovery workflows has significantly enhanced the efficiency of identifying promising candidates like this one. Machine learning algorithms can predict biological activity based on structural features alone, reducing the time required for experimental validation. This synergy between computational methods and traditional wet-lab approaches is revolutionizing how new drugs are developed.

In conclusion,CAS No. 897484| 17| | | | | | | | | | | | | -17| -2 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,its importance in advancing medical science is poised to grow exponentially.